Cas no 1447947-87-6 (1,3,5-Triazine, 2,4,6-tris[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-)
1,3,5-Triazine, 2,4,6-tris[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine, 2,4,6-tris[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
- 2,4,6-Tris[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3,5-triazine
- YSCK0128
- 1447947-87-6
- AKOS040767222
- 2,4,6-Tris(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,5-triazine
- BS-45676
- D75846
- tris[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3,5-triazine
- CS-0097125
- MFCD32670809
-
- Inchi: 1S/C39H48B3N3O6/c1-34(2)35(3,4)47-40(46-34)28-19-13-25(14-20-28)31-43-32(26-15-21-29(22-16-26)41-48-36(5,6)37(7,8)49-41)45-33(44-31)27-17-23-30(24-18-27)42-50-38(9,10)39(11,12)51-42/h13-24H,1-12H3
- InChI Key: QHDOUYVNUGDLTI-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(C3N=C(C4C=CC(B5OC(C)(C)C(C)(C)O5)=CC=4)N=C(C4C=CC(B5OC(C)(C)C(C)(C)O5)=CC=4)N=3)=CC=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 687.3822268g/mol
- Monoisotopic Mass: 687.3822268g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 51
- Rotatable Bond Count: 6
- Complexity: 1020
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94Ų
1,3,5-Triazine, 2,4,6-tris[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1232281-100mg |
2,4,6-Tris(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,5-triazine |
1447947-87-6 | 98% | 100mg |
$14.0 | 2025-02-20 | |
| Ambeed | A1232281-250mg |
2,4,6-Tris(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,5-triazine |
1447947-87-6 | 98% | 250mg |
$20.0 | 2025-02-20 | |
| Ambeed | A1232281-1g |
2,4,6-Tris(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,5-triazine |
1447947-87-6 | 98% | 1g |
$67.0 | 2025-02-20 | |
| Ambeed | A1232281-5g |
2,4,6-Tris(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,5-triazine |
1447947-87-6 | 98% | 5g |
$273.0 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1167765-100mg |
2,4,6-Tris(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,5-triazine |
1447947-87-6 | 97% | 100mg |
¥79.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1167765-250mg |
2,4,6-Tris(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,5-triazine |
1447947-87-6 | 97% | 250mg |
¥198.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1167765-1g |
2,4,6-Tris(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,5-triazine |
1447947-87-6 | 97% | 1g |
¥635.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1167765-5g |
2,4,6-Tris(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,5-triazine |
1447947-87-6 | 97% | 5g |
¥2644.00 | 2023-11-21 | |
| Chemenu | CM534657-1g |
2,4,6-Tris(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,5-triazine |
1447947-87-6 | 97% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM534657-5g |
2,4,6-Tris(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1,3,5-triazine |
1447947-87-6 | 97% | 5g |
$*** | 2023-03-31 |
1,3,5-Triazine, 2,4,6-tris[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 1,3,5-Triazine, 2,4,6-tris[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
Introduction to 1,3,5-Triazine, 2,4,6-tris[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] and Its Applications in Modern Chemistry
The compound with the CAS number 1447947-87-6, identified as 1,3,5-Triazine, 2,4,6-tris[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl], represents a significant advancement in the field of organic synthesis and material science. This triazine derivative has garnered considerable attention due to its unique structural features and versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The presence of multiple boronic ester groups attached to a central triazine core makes this molecule a valuable intermediate in cross-coupling reactions, particularly in Suzuki-Miyaura couplings.
One of the most compelling aspects of 1,3,5-Triazine, 2,4,6-tris[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] is its role as a building block in the synthesis of complex organic molecules. The boronic ester functionality allows for efficient coupling with aryl halides or other boronic acids under palladium catalysis. This property has been leveraged in the development of novel drug candidates and functional materials. Recent studies have highlighted its utility in constructing biaryl structures that exhibit promising biological activities.
In the realm of pharmaceutical research,1,3,5-Triazine derivatives have shown immense potential as scaffolds for drug discovery. The rigid triazine core provides a stable framework for further functionalization while maintaining bioactivity. Specifically,1,3,5-Triazine, 2,4,6-tris[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] has been explored for its ability to modulate enzyme inhibition and receptor binding. For instance,Suzuki-Miyaura cross-coupling reactions employing this compound have led to the synthesis of kinase inhibitors with high selectivity and potency.
The use of tetramethyl-substituted boronic esters in this compound enhances its stability under various reaction conditions. This is particularly important in industrial-scale syntheses where robust intermediates are required to minimize side reactions. Furthermore,the phenyl rings attached to the triazine core contribute to hydrophobic interactions, making this molecule suitable for applications in membrane-based systems and lipophilic drug delivery systems.
Recent advancements in organic electronics have also utilized derivatives of 1,3,5-Triazine for their electron-deficient properties. The combination of boronate esters and aromatic rings creates a platform for designing materials with tunable electronic characteristics. These materials have been investigated for use in organic light-emitting diodes (OLEDs), photovoltaic cells (solar cells), and sensors. The ability to fine-tune the electronic properties through functionalization makes this class of compounds highly attractive for next-generation electronic devices.
The synthesis of 1,3,5-Triazine, 2,4,6-tris[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] involves multi-step organic transformations that showcase modern synthetic methodologies. The process typically begins with the preparation of appropriately substituted triazines followed by selective introduction of boronic ester groups via halogen-metal exchange or direct borylation reactions. The use of protecting groups ensures regioselectivity during these transformations, which is crucial for achieving high yields and purity.
In conclusion,1,*3,*5-Triazine,* 2,*4,*6-tris[*4-(*4,*4,*5,*5-tetramethyl-*1,*3,*2-dioxaborolan-*2-yl)phenyl] represents a cornerstone in modern synthetic chemistry due to its versatility and reactivity. Its applications span across pharmaceuticals, agrochemicals, and advanced materials, underscoring its importance as a chemical intermediate. As research continues to uncover new functionalities and applications for this compound, it is expected that its role in scientific innovation will only grow stronger.
1447947-87-6 (1,3,5-Triazine, 2,4,6-tris[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)